Cas no 918654-99-6 (Pyrene, 1-(3-bromophenyl)-)
Pyrene, 1-(3-bromophenyl)- structure
Product Name:Pyrene, 1-(3-bromophenyl)-
CAS No:918654-99-6
MF:C22H13Br
MW:357.242624998093
MDL:MFCD32662232
CID:771980
PubChem ID:57836141
Update Time:2025-07-31
Pyrene, 1-(3-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrene, 1-(3-bromophenyl)-
- 1-(3-bromophenyl)pyrene
- DTXSID00728075
- SY267301
- GKBHZAGJJWZFOR-UHFFFAOYSA-N
- MFCD32662232
- 3-pyrenylbromobenzene
- CS-0457976
- 918654-99-6
- SCHEMBL3860411
-
- MDL： MFCD32662232
- Inchi： 1S/C22H13Br/c23-18-6-2-5-17(13-18)19-11-9-16-8-7-14-3-1-4-15-10-12-20(19)22(16)21(14)15/h1-13H
- InChI Key： GKBHZAGJJWZFOR-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 356.02006g/mol
- Monoisotopic Mass: 356.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 0Ų
Pyrene, 1-(3-bromophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780639-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | 95% | 5g |
$870 | 2024-07-19 | |
| Cooke Chemical | LN5019548-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | ≥95% | 5g |
RMB 5440.00 | 2025-02-21 | |
| eNovation Chemicals LLC | D780639-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | 95% | 5g |
$870 | 2025-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528643-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | 98% | 5g |
￥8013.00 | 2024-04-25 | |
| Chemenu | CM384866-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | 95%+ | 5g |
$954 | 2024-07-20 | |
| eNovation Chemicals LLC | D780639-5g |
1-(3-Bromophenyl)pyrene |
918654-99-6 | 95% | 5g |
$870 | 2025-02-25 |
Pyrene, 1-(3-bromophenyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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